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Compound of Interest

Compound Name: 11-Oxomogroside V

Cat. No.: B15569340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the biological

activities of 11-Oxomogroside V, a cucurbitane glycoside derived from the monk fruit (Siraitia

grosvenorii). This document outlines detailed protocols for assessing its antioxidant, anti-

inflammatory, and cytotoxic properties in cell-based assays, along with relevant signaling

pathways and quantitative data.

Compound Information
11-Oxomogroside V is a natural sweetener known for its potent biological activities.

Structurally similar to Mogroside V, the presence of an oxo-group at the C-11 position is

believed to modulate its effects.

Solubility and Storage:

Solubility: Soluble in DMSO (up to 100 mg/mL) and PBS (pH 7.2, up to 10 mg/mL).[1] For

cell culture experiments, prepare a concentrated stock solution in sterile DMSO. The final

concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to

avoid solvent-induced cytotoxicity.

Storage: Store the solid compound at -20°C for long-term stability (≥ 4 years).[1] Stock

solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for 1 month,

protected from light.[2]
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Quantitative Data Summary
The following table summarizes the available quantitative data for 11-Oxomogroside V's

biological activities.

Activity Assessed Parameter Value Source

Antioxidant Activity

Superoxide Radical

(O₂⁻) Scavenging
EC₅₀ 4.79 µg/mL [2]

Hydrogen Peroxide

(H₂O₂) Scavenging
EC₅₀ 16.52 µg/mL [2]

Hydroxyl Radical

(•OH) Scavenging
EC₅₀ 146.17 µg/mL [2]

•OH-induced DNA

Damage Inhibition
EC₅₀ 3.09 µg/mL [2]

Anti-cancer Activity

Inhibition of EBV-EA

Induction
% Inhibition

91.2% (at 1000 mol

ratio/TPA)
[2]

50.9% (at 500 mol

ratio/TPA)
[2]

21.3% (at 100 mol

ratio/TPA)
[2]

Experimental Protocols
Protocol 1: Assessment of Intracellular Antioxidant
Activity
This protocol measures the ability of 11-Oxomogroside V to reduce intracellular reactive

oxygen species (ROS) levels using the 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

probe.
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A. Materials

Human hepatocellular carcinoma (HepG2) cells or other suitable cell line

Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS

11-Oxomogroside V (stock solution in DMSO)

DCFH-DA (5 mM stock in DMSO)

tert-Butyl hydroperoxide (t-BHP) or H₂O₂ (for inducing oxidative stress)

Phosphate Buffered Saline (PBS)

96-well black, clear-bottom microplate

Fluorescence microplate reader

B. Experimental Workflow
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Day 2: Treatment & Staining

Seed HepG2 cells in a
96-well plate (2x10^4 cells/well)

Treat cells with various concentrations
of 11-Oxomogroside V for 2-4 hours

Load cells with 20 µM DCFH-DA
for 30-60 minutes at 37°C

Wash cells with warm PBS

Induce oxidative stress with t-BHP
(e.g., 100 µM) for 1 hour

Measure fluorescence (Ex/Em = 485/535 nm)
using a microplate reader

Seed RAW 264.7 cells in a
96-well plate (5x10^4 cells/well)

Pre-treat cells with 11-Oxomogroside V
for 1-2 hours

Stimulate with LPS (e.g., 1 µg/mL)
for 24 hours

Collect cell culture supernatants

Measure NO production
(Griess Assay)

Measure TNF-α and IL-6 levels
(ELISA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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